Cas no 1021131-30-5 (3-[4-(2,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine)

• Product Name: 3-[4-(2,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine
• CAS No: 1021131-30-5
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6216287
• PubChem ID: 42110745
• Update Time: 2025-05-22

3-[4-(2,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine
• 1021131-30-5
• 3-(4-((2,4-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-phenylpyridazine
• AKOS024496452
• F5089-0062
• 3-[4-(2,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-phenylpyridazine

• Inchi： 1S/C22H24N4O4S/c1-29-18-8-10-21(20(16-18)30-2)31(27,28)26-14-12-25(13-15-26)22-11-9-19(23-24-22)17-6-4-3-5-7-17/h3-11,16H,12-15H2,1-2H3
• InChI Key： VZMRNTNQNWMXSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(N1CCN(C2=CC=C(C3C=CC=CC=3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(2,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine

3-[4-(2,4-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine

3-[4-(2,4-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine is a complex organic compound with the CAS number 1021131-30-5. This compound belongs to the class of sulfonamides and is characterized by its unique molecular structure, which includes a piperazine ring substituted with a 2,4-dimethoxybenzenesulfonyl group and a phenyl group attached to a pyridazine ring. The compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science.

The molecular structure of this compound is highly intriguing. The piperazine ring, a six-membered ring containing two nitrogen atoms, serves as a central hub for various functional groups. The 2,4-dimethoxybenzenesulfonyl group attached to the piperazine ring introduces significant electronic and steric effects, which can influence the compound's reactivity and bioavailability. Additionally, the pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2, contributes to the compound's stability and ability to form hydrogen bonds.

Recent studies have explored the synthesis of this compound using various methodologies. One common approach involves the coupling of the piperazine derivative with the 2,4-dimethoxybenzenesulfonyl chloride in the presence of a base. This reaction typically occurs under mild conditions and yields high purity products. Researchers have also investigated the use of microwave-assisted synthesis to optimize reaction times and yields. These advancements have significantly improved the scalability of this compound's production.

The applications of 3-[4-(2,4-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine are diverse. In drug discovery, this compound has shown promise as a potential lead molecule for treating various diseases. Its ability to modulate specific protein targets makes it an attractive candidate for further preclinical studies. For instance, recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression.

In materials science, this compound has been explored for its use in creating advanced materials with unique electronic properties. The presence of the pyridazine ring and the sulfonyl group contributes to its ability to form stable supramolecular assemblies. This property makes it a valuable component in the development of organic semiconductors and sensors.

The chemical properties of this compound are also worth noting. Its solubility in various solvents has been extensively studied, revealing that it exhibits good solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This characteristic is advantageous for its use in organic synthesis reactions where precise control over reaction conditions is essential.

In terms of stability, this compound demonstrates remarkable thermal stability under ambient conditions. However, prolonged exposure to high temperatures or strong acidic/basic environments can lead to degradation. Researchers have recommended storing this compound in a cool, dry place to ensure its stability over extended periods.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity.

In conclusion, 3-[4-(2,4-Dimethoxybenzenesulfonyl)piperazin-1-yl]-6-phenylpyridazine is a versatile compound with significant potential in multiple fields. Its unique molecular structure, combined with recent advances in synthetic methodologies and computational tools, positions it as a valuable asset for future research and development efforts.